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Audience: Researchers, scientists, and drug development professionals.
Introduction

Triethyl-D15-phosphate is the deuterated form of Triethyl phosphate (TEP), a widely used
organophosphate flame retardant and plasticizer. Due to its ubiquitous presence in the
environment and consumer products, there is a growing need for accurate and sensitive
analytical methods to quantify TEP in various matrices, including environmental and biological
samples.[1][2][3][4] Triethyl-D15-phosphate serves as an excellent internal standard for these
analyses due to its similar chemical properties to TEP and its distinct mass, allowing for precise
guantification by mass spectrometry.[5][6]

Solid Phase Extraction (SPE) is a robust and efficient sample preparation technique for the
extraction and concentration of organophosphate flame retardants like TEP from complex
matrices.[1][2][3][7][8][9] This application note provides a detailed protocol for the solid phase
extraction of Triethyl-D15-phosphate, which can be applied to the analysis of its non-
deuterated counterpart, TEP. The subsequent analysis is typically performed using gas
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chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[1][3][4][7][10]

Quantitative Data Summary

The following table summarizes typical performance data for the solid phase extraction of
triethyl phosphate (TEP), which is analogous to its deuterated form, Triethyl-D15-phosphate.

Parameter Value Matrix Sorbent Reference
Recovery >81% Water, Urine ENVI-18 [1][3]14]
Relative

Standard < 5% Water, Urine ENVI-18 [1103]114]

Deviation (RSD)

Limit of
Quantification 3 ng/L Water ENVI-18 (11031141
(LOQ)

Limit of
Quantification 40 ng/L Urine ENVI-18 [11[3]114]
(LOQ)

Experimental Protocol

This protocol is designed for the extraction of Triethyl-D15-phosphate from aqueous samples.
Materials and Reagents

» Solid Phase Extraction Cartridges: ENVI-18 (or equivalent C18 silica-based sorbent)[1][3]

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ethyl acetate[7]

Deionized water
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e Sample containing Triethyl-D15-phosphate (and TEP)
e SPE vacuum manifold
 Nitrogen evaporator

SPE Cartridge Conditioning

Place the ENVI-18 SPE cartridges on the vacuum manifold.

Wash the cartridges with 5 mL of ethyl acetate.

Flush the cartridges with 5 mL of methanol.

Equilibrate the cartridges with 5 mL of deionized water. Do not allow the sorbent to go dry
after this step.

Sample Loading

e Load the aqueous sample (e.g., 200 mL of a water sample) onto the conditioned SPE
cartridge at a flow rate of approximately 5 mL/min.[3]

e Ensure the sample is at an appropriate pH to ensure the analyte is in a neutral form for
optimal retention on the reversed-phase sorbent.

Washing

 After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove
any interfering polar compounds.

e Dry the cartridge under vacuum for 10-15 minutes to remove excess water.
Elution
e Place a collection tube inside the vacuum manifold.

o Elute the retained Triethyl-D15-phosphate (and TEP) from the cartridge with 3-4 mL of
acetonitrile or ethyl acetate.[3][7]
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e Collect the eluate in the collection tube.
Concentration and Reconstitution
o Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

o Reconstitute the residue in a suitable solvent (e.g., 100 pL of acetonitrile or mobile phase
compatible with LC-MS/MS analysis) for subsequent instrumental analysis.

Diagrams
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Caption: Workflow for the Solid Phase Extraction of Triethyl-D15-phosphate.
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Caption: Analyte-Sorbent Interaction in Reversed-Phase SPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phase-extraction-of-triethyl-d15-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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